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Compound of Interest

Compound Name: MRE-269

Cat. No.: B1676813 Get Quote

Essential Safety and Handling Guide for MRE-
269
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of MRE-269
(also known as ACT-333679), the active metabolite of Selexipag. The following procedural

guidance is designed to answer key operational questions and ensure the safe management of

this compound in a laboratory setting.

Chemical and Physical Properties of MRE-269
Property Value

Chemical Formula C₂₅H₂₉N₃O₃

Molecular Weight 419.52 g/mol

Appearance Solid

CAS Number 475085-57-5

Storage (Stock Solution) -80°C for up to 2 years; -20°C for up to 1 year
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Hazard Identification and Personal Protective
Equipment (PPE)
There is conflicting information regarding the hazardous nature of MRE-269. While some

suppliers classify it as non-hazardous, others indicate that it is a reproductive toxin (Category

1B) with the potential to damage fertility or the unborn child. Therefore, it is imperative to

handle MRE-269 with a high degree of caution and to use appropriate personal protective

equipment at all times.

Recommended Personal Protective Equipment:

Equipment Specification

Hand Protection
Chemical-resistant gloves (e.g., nitrile or

neoprene).

Eye/Face Protection

Safety glasses with side-shields or goggles. A

face shield may be necessary for splash

hazards.

Skin and Body Protection
A lab coat or other protective clothing to prevent

skin contact.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

may be generated, a NIOSH-approved

respirator is recommended. For spills or in

cases of inadequate ventilation, a self-contained

breathing apparatus may be necessary.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is essential for laboratory safety.

Handling Procedures:

Engineering Controls: Handle MRE-269 in a well-ventilated laboratory, preferably within a

chemical fume hood, to minimize inhalation exposure.
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Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke

in areas where MRE-269 is handled. Wash hands thoroughly after handling.

Exposure Avoidance: Prevent the generation of dust and aerosols. Avoid prolonged or

repeated exposure.

Storage Procedures:

Keep the container tightly sealed.

Store in a locked, designated area.

For long-term storage of stock solutions, store at -80°C for up to two years or at -20°C for up

to one year.

Emergency Procedures
First Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures:

In the event of a spill, follow these steps:

Evacuate personnel from the immediate area.
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Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection, heavy rubber gloves, and rubber

boots.

Prevent the formation of dust.

Contain the spill and collect the material using an appropriate method (e.g., with an inert

absorbent material).

Place the collected material into a sealed, labeled container for chemical waste disposal.

Clean the spill area thoroughly.

Disposal Plan
Dispose of MRE-269 and any contaminated materials as hazardous waste.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste according to local, state, and federal regulations.

Disposal Method: Dispose of contents and containers at an approved waste disposal facility.

Do not allow the chemical to enter drains or waterways. It is highly recommended to consult

with a professional and licensed waste disposal service to ensure compliance with all

applicable regulations.

Experimental Workflow for Handling MRE-269
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Preparation
- Don appropriate PPE
- Work in a fume hood

Weighing and Solution Preparation

Experimental Use
- Follow protocol

- Avoid generating aerosols

Decontamination
- Clean work surfaces

- Decontaminate equipment

Spill Response
- Evacuate and ventilate
- Wear appropriate PPE

- Contain and collect

If spill occurs

Waste Disposal
- Segregate waste

- Use labeled, sealed containers

Click to download full resolution via product page

Caption: Workflow for the safe handling of MRE-269 from preparation to disposal.

To cite this document: BenchChem. [Personal protective equipment for handling MRE-269].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676813#personal-protective-equipment-for-
handling-mre-269]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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